Cas no 941-72-0 (4-Bromo-1-Methylquinolin-2-One)

4-Bromo-1-Methylquinolin-2-One is a brominated quinoline derivative with a molecular formula of C₁₀H₈BrNO. This heterocyclic compound is characterized by a quinolin-2-one core substituted with a bromine atom at the 4-position and a methyl group at the 1-position. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactivity in cross-coupling reactions and functional group transformations. The bromine moiety enhances its utility in further derivatization, while the methyl group contributes to stability. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry and material science.
4-Bromo-1-Methylquinolin-2-One structure
941-72-0 structure
Product Name:4-Bromo-1-Methylquinolin-2-One
CAS No:941-72-0
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD11858574
CID:797323
PubChem ID:45117439
Update Time:2025-05-27

4-Bromo-1-Methylquinolin-2-One Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methylquinolin-2(1H)-one
    • 2(1H)-Quinolinone,4-bromo-1-methyl-
    • 4-Bromo-1-methyl-1H-quinolin-2-one
    • 4-bromo-1-methylquinolin-2-one
    • 4-Bromo-1-methyl-2(1H)-quinolinone (ACI)
    • Carbostyril, 4-bromo-1-methyl- (7CI, 8CI)
    • AC-30453
    • DB-079814
    • DTXSID50668619
    • 2(1H)-Quinolinone,4-bromo-1-methyl-(9CI)
    • Y11130
    • AKOS016005030
    • AS-77638
    • 941-72-0
    • SCHEMBL21831728
    • CS-0151125
    • 4-bromo-1-methyl-1,2-dihydroquinolin-2-one
    • SB40105
    • MFCD11858574
    • 4-Bromo-1-Methylquinolin-2-One
    • MDL： MFCD11858574
    • Inchi： 1S/C10H8BrNO/c1-12-9-5-3-2-4-7(9)8(11)6-10(12)13/h2-6H,1H3
    • InChI Key： HBHLDFROPPTEDU-UHFFFAOYSA-N
    • SMILES： O=C1N(C)C2C(=CC=CC=2)C(Br)=C1

Computed Properties

  • Exact Mass: 236.979
  • Monoisotopic Mass: 236.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.6±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 289.2±40.0 °C at 760 mmHg
  • Flash Point: 128.7±27.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-1-Methylquinolin-2-One Security Information

4-Bromo-1-Methylquinolin-2-One Pricemore >>

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4-Bromo-1-Methylquinolin-2-One Production Method

Production Method 1

941-72-0 941-72-0
Reaction Conditions
Reference
Control of rice blast with 4-halocarbostyrils and -isocarbostyrils
, United States, , ,

Production Method 2

1677-46-9 1677-46-9
941-72-0 941-72-0
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  5 - 10 min, cooled; 25 min, 125 °C
Reference
Microwave-assisted Click chemistry for the preparation of 3- and 4-triazolyl-2(1H)-quinolones as potential fluorescent probes
Glasnov, Toma N.; Kappe, C. Oliver, QSAR & Combinatorial Science, 2007, 26(11-12), 1261-1265

Production Method 3

1677-46-9 1677-46-9
941-72-0 941-72-0
Reaction Conditions
1.1 Reagents: Phosphorus pentoxide ,  Tetrabutylammonium bromide Solvents: Toluene ;  1 h, rt → 100 °C
Reference
Novel coumarin- and quinolinone-based polycycles as cell division cycle 25-A and -C phosphatases inhibitors induce proliferation arrest and apoptosis in cancer cells
Zwergel, Clemens ; Czepukojc, Brigitte; Evain-Bana, Emilie; Xu, Zhanjie; Stazi, Giulia; et al, European Journal of Medicinal Chemistry, 2017, 134, 316-333

4-Bromo-1-Methylquinolin-2-One Raw materials

4-Bromo-1-Methylquinolin-2-One Preparation Products

4-Bromo-1-Methylquinolin-2-One Related Literature

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